Cas no 13587-26-3 (Ammonium copper(II) sulfate hexahydrate)

• Product Name: Ammonium copper(II) sulfate hexahydrate
• CAS No: 13587-26-3
• MF: CuH₂₀N₂O₁₄S₂
• MW: 399.839800834656
• MDL: MFCD00150440
• CID: 87067
• Update Time: 2025-11-02

Ammonium copper(II) sulfate hexahydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium copper(II) sulfate hexahydrate
• azanium,copper,sulfate,hexahydrate
• ACMC-20alsy
• CTK8C5774
• Ammoniumcopper disulfate hexahydrate ((NH4)2Cu(SO4)2.6H2O)
• Ammonium copper sulfate((NH4)2Cu(SO4)2) hexahydrate
• Copper diammonium disulfate hexahydrate
• Diammonium copper disulfate hexahydrate
• Diammonium copper(2+) disulfatehexahydrate
• Cuprammonium sulfate
• CUPRIC AMMONIUM SULFATE
• AMMONIUM COPPER SULFATE
• COPPER (II) AMMONIUM SULFATE
• Ammoniumcopper(II)sulfate6H2O
• Ammonium cupric sulfate hexahy
• AMMONIUM COPPER(II) SULFATE 6-HYDRATE
• COPPER (II) AMMONIUM SULFATE HEXAHYDRATE

• MDL： MFCD00150440
• Inchi： 1S/Cu.2H3N.2H2O4S.6H2O/c;;;2*1-5(2,3)4;;;;;;/h;2*1H3;2*(H2,1,2,3,4);6*1H2/q+2;;;;;;;;;;/p-2
• InChI Key： IHEZHABINDDXAE-UHFFFAOYSA-L
• SMILES： S(=O)(O)(O)=O.S([O-])([O-])(=O)=O.N.N.O.O.O.O.O.O.[Cu+2]

Computed Properties

• Exact Mass: 398.96500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 233.48000
• LogP: 0.43030
• Solubility: Soluble

Ammonium copper(II) sulfate hexahydrate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Ammonium copper(II) sulfate hexahydrate

Comprehensive Overview of Ammonium Copper(II) Sulfate Hexahydrate (CAS No. 13587-26-3): Properties, Applications, and Innovations

Ammonium copper(II) sulfate hexahydrate (CAS No. 13587-26-3), also known as cupric ammonium sulfate hexahydrate, is a versatile inorganic compound with a distinctive blue crystalline appearance. Its chemical formula is (NH₄)₂Cu(SO₄)₂·6H₂O, reflecting its composition of ammonium, copper(II), sulfate ions, and water molecules. This compound has garnered significant attention in both academic and industrial circles due to its unique physicochemical properties, including high solubility in water and stability under ambient conditions. Researchers and manufacturers frequently search for terms like "ammonium copper sulfate uses", "copper ammonium sulfate hexahydrate synthesis", and "CAS 13587-26-3 applications", highlighting its relevance in modern chemistry.

The compound’s crystalline structure and vibrant color make it a popular choice for educational demonstrations, particularly in crystal growth experiments and electrochemistry studies. Its ability to form well-defined crystals has led to its use in STEM education kits, aligning with the growing global emphasis on science literacy. Additionally, ammonium copper(II) sulfate hexahydrate serves as a precursor in the synthesis of other copper-based materials, such as catalysts and pigments. Recent trends in green chemistry have spurred interest in its role as a mild oxidizing agent, offering safer alternatives to traditional reagents. Searches for "eco-friendly copper compounds" and "sustainable chemical synthesis" often intersect with discussions about this compound.

In industrial applications, CAS 13587-26-3 is valued for its role in electroplating and metal surface treatment. Its copper content ensures efficient conductivity, while the ammonium sulfate component aids in stabilizing the electrolyte solutions. This dual functionality addresses common queries like "how to improve electroplating efficiency" and "best practices for metal coating". Furthermore, the compound’s antimicrobial properties have sparked exploration in biomaterials and textile engineering, where copper-infused fabrics are gaining traction for their hygiene benefits. These applications resonate with current searches for "antiviral materials" and "self-sanitizing surfaces".

From a technical standpoint, the synthesis of ammonium copper(II) sulfate hexahydrate involves the reaction of copper(II) sulfate pentahydrate with ammonium sulfate in aqueous medium, followed by controlled crystallization. This process is frequently documented in open-access chemistry journals, catering to the rising demand for "reproducible chemical protocols". Analytical techniques such as X-ray diffraction (XRD) and thermogravimetric analysis (TGA) are employed to characterize its purity and thermal stability—topics frequently searched alongside "material characterization methods".

Environmental and safety considerations are integral to discussions about CAS 13587-26-3. While the compound is generally stable, proper handling guidelines emphasize avoiding prolonged inhalation or ingestion. This aligns with broader public interest in "chemical safety data sheets (SDS)" and "lab safety best practices". Notably, the compound’s biodegradability and low toxicity profile make it a candidate for environmentally benign processes, a key focus area in circular economy initiatives.

In summary, ammonium copper(II) sulfate hexahydrate (CAS No. 13587-26-3) bridges fundamental research and practical innovation. Its multifaceted applications—from education to advanced material science—reflect its adaptability to contemporary challenges. By addressing high-traffic search terms like "copper sulfate derivatives" and "inorganic compound uses", this overview underscores the compound’s enduring significance in a rapidly evolving scientific landscape.